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Compound of Interest

Compound Name: Fast Orange

Cat. No.: B009042

The term "Fast Orange" is a trade name that encompasses a variety of distinct orange dyes
and pigments, each with unique chemical properties and applications. This guide provides a
detailed overview of the core chemical characteristics of several common "Fast Orange" dyes,
tailored for researchers, scientists, and drug development professionals. The information is
organized by the Colour Index (C.l.) name for clarity.

Pigment Orange 5 (C.l. 12075)

Also known as D&C Orange No. 17, Pigment Orange 5 is a monoazo pigment with a bright,
reddish-orange hue.[1][2] It is recognized for its use in printing inks, paints, and formerly in
cosmetics.[2][3]

Chemical and Physical Properties

The key chemical and physical properties of Pigment Orange 5 are summarized in the table
below.
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Property Value Reference

C.l. Name Pigment Orange 5 [2]

C.l. Number 12075 [2]

CAS Number 3468-63-1 [4]

Molecular Formula C16H10N4Os [4]

Molecular Weight 338.27 g/mol [4]
Orange to dark red solid

Appearance [5]
powder

Melting Point 302-318 °C [6]

Density 1.48 - 2.00 g/cm3 [6]
Insoluble in water; purple

N solution in concentrated
Solubility [61[7]

sulfuric acid, which precipitates

as orange upon dilution.

Oil Absorption

35-50 g/100g

[6]

Light Fastness

6-7

[7]

Heat Resistance

150 °C

[1]

Experimental Protocols

Synthesis: Pigment Orange 5 is synthesized through a diazotization and coupling reaction.[4]

o Diazotization: 2,4-Dinitroaniline is treated with a solution of sodium nitrite in the presence of

a strong acid (e.qg., hydrochloric acid) at a low temperature to form a diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with 3-naphthol.[4]
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General workflow for the synthesis of azo dyes.

Toxicological Information

D&C Orange No. 17, the cosmetic-grade version of Pigment Orange 5, has been a subject of
toxicological concern. The US Food and Drug Administration (FDA) has identified it as a
potential carcinogen.[3][8] Studies have shown that it can induce DNA damage in rat
hepatocytes.[3] It is suspected of causing genetic defects and cancer.[5]

Pigment Orange 13 (C.l. 21110)

Pigment Orange 13, also known as Fast Orange G, is a diarylide pigment derived from 3,3'-
dichlorobenzidine.[9][10] It is a bright, yellowish-orange pigment used in printing inks, plastics,
and paints.[11][12]

Chemical and Physical Properties
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Property Value Reference
C.l. Name Pigment Orange 13 [11]
C.I. Number 21110 [11]
CAS Number 3520-72-7 [11]
Molecular Formula C32H24CI2NsO2 [11]
Molecular Weight 623.49 g/mol [11]
Appearance Orange powder [13]
Density ~1.42 g/cm3 [13]
Heat Resistance Up to 200 °C [11]
Light Fastness 3-4 [4]

Oil Absorption 37 cc [14]
Specific Surface Area 35-44 m3/g [9][10]

Experimental Protocols

Synthesis: The synthesis of Pigment Orange 13 involves a multi-step process.[15]

o Diazotization: 3,3'-Dichlorobenzidine is diazotized using sodium nitrite and hydrochloric acid
at a temperature below 0°C to form a diazo liquid.[15]

e Coupling Component Preparation: 1-Phenyl-3-methyl-5-pyrazolone is dissolved in a sodium
hydroxide solution.[15]

o Coupling Reaction: The diazo liquid is then added to the coupling component solution to
initiate the coupling reaction.

o Pigmentation: The resulting product is treated with a surfactant and an organic solvent under
reflux for 1-5 hours to obtain the final pigment.[15]

Spectroscopic Analysis: UV-Vis spectroscopy is used to measure the absorbance spectrum
and color intensity of Pigment Orange 13.[13] A study on the aggregation properties of
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Reactive Orange 13 in aqueous solution provides an example of its UV-Vis absorption spectra.
[16]

Pigment Orange 64 (C.l. 12760)

Pigment Orange 64 is a high-performance benzimidazolone pigment known for its brilliant
reddish-orange hue and excellent fastness properties.[17][18]

Chemical and Physical Properties

Property Value Reference
C.l. Name Pigment Orange 64 [19]
C.I. Number 12760 [19]
CAS Number 72102-84-2 [19]
Molecular Formula C12H10N60O4 [19]
Molecular Weight 302.25 g/mol [19]
Appearance Bright reddish-orange powder [17]
Density 1.59 g/cm3 [16]
Heat Resistance Up to 300 °C in plastics [18]
Light Fastness 8 [16]
Oil Absorption 55-65 ml/100g [16]
Acid and Alkali Resistance Excellent [17]

Experimental Protocols

Synthesis: Pigment Orange 64 is synthesized via diazotization and coupling.[19]
o Diazotization: 5-Amino-6-methyl-1H-benzo[d]imidazol-2(3H)-one is diazotized.[19]

e Coupling: The resulting diazonium salt is coupled with barbituric acid.[19]

Acid Orange 7 (C.l. 15510)
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Acid Orange 7, also known as Orange Il, is a water-soluble azo dye.[20][21] It is used for
dyeing wool and in some cosmetic applications.[9][20]

hemical and Physical :

Property Value Reference
C.l. Name Acid Orange 7 [22]
C.I. Number 15510 [22]
CAS Number 633-96-5 [22]
Molecular Formula Ci16H11N2NaO4S [22]
Molecular Weight 350.33 g/mol [22]
Appearance Orange-brown solid; dark red 23]
powder
Melting Point 164 °C [24]
Water Solubility 116 g/L (at 30 °C) [24]
Amax 483 nm [24]

Experimental Protocols

Synthesis: The synthesis of Acid Orange 7 is a standard azo coupling reaction.[22]
» Diazotization: Sulfanilic acid (4-aminobenzenesulfonic acid) is diazotized.[22]
e Coupling: The diazonium salt is then coupled with 2-naphthol (3-naphthol).[20][22]

Purification: Acid Orange 7 can be purified by extracting with a small volume of cold water,
followed by crystallization from boiling water and ethanol.[24] It can also be salted out from an
agueous solution with sodium acetate and then repeatedly extracted with ethanol.[24]

Biological Interactions and Degradation Pathways

Acid Orange 7 has carcinogenic potential due to its ability to bind to DNA, which may lead to
cellular mutations.[25] The biodegradation of Acid Orange 7 by microorganisms like
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Shewanella oneidensis has been studied, and proposed degradation pathways have been
elucidated.[1] The degradation involves the cleavage of the azo bond, leading to the formation
of aromatic amines.[1]

Acid Orange 20 (C.l. 14600)

Acid Orange 20, also known as Orange I, is one of the earliest commercialized water-soluble
azo dyes and was formerly used as a food colorant (FD&C Orange No. 1).[21][26]

Chemical and Physical Properties

Property Value Reference
C.l. Name Acid Orange 20 [24]
C.I. Number 14600 [24]
CAS Number 523-44-4 [24]
Molecular Formula Ci16H11N2NaO4S [24]
Molecular Weight 350.32 g/mol [26]
Appearance Orange to dark red powder [26]
Decomposition Temperature 260 °C [26]

Soluble in water; slightly
Solubility soluble in ethanol and [24]

acetone.

476 nm (in 0.02 N ammonium
Amax _ [27]
acetate solution)

Experimental Protocols

Synthesis: Acid Orange 20 is synthesized through the diazotization of sulfanilic acid followed by
coupling with a-naphthol (naphthalen-1-ol).[24][26]

Spectroscopic Analysis: The azo-hydrazone tautomerism of Acid Orange 20 has been studied
using UV-Visible, Raman, and surface-enhanced Raman scattering (SERS) spectroscopy.[17]
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These studies help in understanding the predominant tautomeric form under different pH
conditions.[17]

Azo Dye Metabolism and Toxicological Implications

Many azo dyes are not inherently mutagenic but can be metabolized by azoreductases in the
gut microbiota and liver to form aromatic amines.[28] These aromatic amines can then be
further metabolized, for example, through N-hydroxylation, to reactive intermediates that can
bind to DNA, leading to mutations and potentially cancer.[29] The carcinogenicity of some azo
dyes is attributed to their cleavage into known carcinogens like benzidine.[25]

Reductive Cleavage
> Aromatic Amines Metabolic Activation

Azoreductase | |
(Gut microbiota, Liver) | Reactive Intermediates |—>| DNA Adducts |—> Mutation / Carcinogenesis
Oxidative Metabolism o
(e.g., N-hydroxylation)

Click to download full resolution via product page

General metabolic pathway of azo dyes leading to potential toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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